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Compound of Interest

Compound Name: 2-Thiophenecarbonyl chloride

Cat. No.: B032975 Get Quote

An In-depth Technical Guide to 2-Thiophenecarbonyl Chloride (CAS: 5271-67-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Thiophenecarbonyl chloride, also known as 2-thenoyl chloride, is a highly reactive acyl

chloride derived from thiophene. It serves as a critical building block in organic synthesis,

valued for its ability to introduce the thiophene-2-carbonyl moiety into a wide range of

molecules. This functionality is of particular interest in the pharmaceutical and agrochemical

industries due to the unique electronic and steric properties of the thiophene ring. This

document provides a comprehensive technical overview of its chemical properties,

spectroscopic signature, synthesis, key applications, and relevant experimental procedures.

Chemical and Physical Properties
2-Thiophenecarbonyl chloride is a clear, colorless to yellow-grey liquid that is sensitive to

moisture.[1] Its key identifiers and physicochemical properties are summarized below for easy

reference.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value

CAS Number 5271-67-0[2]

Molecular Formula C₅H₃ClOS[2]

Molecular Weight 146.59 g/mol [2]

IUPAC Name thiophene-2-carbonyl chloride[3]

Synonyms
2-Thenoyl chloride, α-Thenoyl chloride,

Thiophene-2-carbonyl chloride[2][3]

InChI Key QIQITDHWZYEEPA-UHFFFAOYSA-N

SMILES ClC(=O)c1cccs1

EC Number 226-092-4[2]

| Beilstein Number | 110145[2] |

Table 2: Physicochemical Data

Property Value

Appearance Clear colorless to yellow-grey liquid[1]

Boiling Point 206-208 °C (lit.)

Density 1.371 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.590 (lit.)

Flash Point 90 °C (194 °F)[2]

Solubility Soluble in Chloroform[1]

| Storage Temperature | 2-8°C, under inert atmosphere[4] |

Spectroscopic Data
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Spectroscopic analysis is crucial for confirming the identity and purity of 2-Thiophenecarbonyl
chloride.

Table 3: Key Spectroscopic Data

Technique Data / Interpretation

¹H NMR
(CDCl₃, 400 MHz) δ (ppm): 7.79 (d, J=4 Hz,
1H), 7.04 (d, J=4 Hz, 1H).[5]

¹³C NMR
(CDCl₃, 100 MHz) δ (ppm): 158.8 (C=O), 143.3,

137.6, 135.2, 128.3 (Thiophene C).[5]

Mass Spec. (GC-MS)

m/z Top Peak: 111; m/z 2nd Highest: 39; m/z

3rd Highest: 146 (M⁺).[3] The primary peak at

m/z 111 corresponds to the [M-Cl]⁺ fragment

(thenoyl cation).

| Infrared (IR) | The spectrum is characterized by a strong absorption band for the C=O stretch

of the acyl chloride, typically found at high wavenumbers (>1750 cm⁻¹), and bands

corresponding to the C-H and C=C stretching of the thiophene ring.[3] |

Synthesis and Key Reactions
2-Thiophenecarbonyl chloride is typically synthesized from readily available precursors. Its

primary utility lies in its function as a potent acylating agent.

Synthesis Pathways
Common industrial synthesis involves the chlorination of 2-thiophenecarboxylic acid, often

using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[6][7] Alternative routes start from

thiophene itself via direct acylation or from 2-acetylthiophene.[1][6] A workflow for a common

laboratory-scale synthesis is depicted below.
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Caption: Synthesis workflow for 2-Thiophenecarbonyl chloride.

Acylation Reactions
The primary utility of 2-Thiophenecarbonyl chloride is in acylation reactions, where it readily

reacts with nucleophiles such as amines, alcohols, and phenols to form the corresponding

amides and esters. This reaction is fundamental to its application in drug synthesis.
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Caption: General schematic of an acylation reaction.

Applications in Drug Development and
Agrochemicals
The 2-thenoyl group is a key structural motif in several active pharmaceutical ingredients (APIs)

and agrochemicals.

Tioxazafen: 2-Thiophenecarbonyl chloride is a key raw material in the synthesis of

Tioxazafen, a nematicide used for seed treatment.[1][8] The synthesis involves reacting it

with benzamide oxime to form the core 1,2,4-oxadiazole structure.[8]

Diuretics: It is an essential intermediate in the preparation of the diuretic drug Ticrynafen.[6]

GPR119 Agonists: This compound is used to synthesize substituted pyridines that act as

selective and highly effective GPR119 agonists. GPR119 is a G protein-coupled receptor

and a promising target for the treatment of type 2 diabetes and other metabolic disorders.[9]

Activation of GPR119 in pancreatic β-cells and intestinal L-cells leads to increased insulin

secretion and the release of incretin hormones like GLP-1.[10]
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Caption: Role of 2-Thiophenecarbonyl chloride in Tioxazafen synthesis.[8]

Experimental Protocols
The following protocols are provided for illustrative purposes. All work should be conducted by

trained personnel in a well-ventilated fume hood with appropriate personal protective

equipment (PPE).

Protocol 1: Synthesis from 2-Thiophenecarboxylic
Acid[8]

Materials: 2-Thiophenecarboxylic acid (63.1 g, 493 mmol), Ethyl acetate (208 g), Thionyl

chloride (67.2 g, 565 mmol, 1.15 eq.), N,N-dimethylformamide (DMF, 0.2 mL, catalytic), 20%

aq. NaOH.

Procedure:

In a 3-neck round-bottom flask equipped with a reflux condenser and thermocouple,

dissolve 2-thiophenecarboxylic acid in ethyl acetate. Purge the system with nitrogen.

Connect the condenser outlet to a trap containing 20% aq. NaOH to neutralize evolved

HCl and SO₂ gases.

Add a catalytic amount of DMF. Heat the mixture to 65°C with stirring.
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Slowly add thionyl chloride via a dropping funnel. The reaction is exothermic and gas

evolution will be observed. Maintain the temperature around 58-65°C.

Stir for 2.5 hours at 65°C, monitoring the reaction by GC/MS until no starting material is

detected.

Work-up and Purification:

Cool the reaction mixture to room temperature.

Fit the flask for vacuum distillation.

Distill off the ethyl acetate and excess thionyl chloride under reduced pressure (approx.

60-125 mmHg).

Increase the vacuum (approx. 4 mmHg) and distill the product, 2-thiophenecarbonyl
chloride, which collects as a clear pale-yellow oil at a vapor temperature of ~63°C.

(Expected yield: ~81%).

Protocol 2: General Amide Synthesis via Acylation[12]
[13]

Materials: Carboxylic acid (for in-situ generation) or 2-Thiophenecarbonyl chloride (1

mmol), primary or secondary amine (1 mmol), Triethylamine (Et₃N, 3 mmol),

Dichloromethane (DCM, solvent), 1N HCl, 1N NaOH.

Procedure:

In a round-bottom flask, dissolve the amine (1 mmol) and triethylamine (3 mmol) in

dichloromethane at room temperature.

Slowly add a solution of 2-thiophenecarbonyl chloride (1 mmol) in dichloromethane.

Stir the mixture at room temperature for 15-30 minutes. Monitor reaction completion by

TLC.

Work-up and Purification:
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Evaporate the solvent under reduced pressure.

Re-dissolve the residue in dichloromethane.

Wash the organic phase sequentially with 1N HCl and then 1N NaOH.

Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the

solvent to afford the corresponding amide.

Safety and Handling
2-Thiophenecarbonyl chloride is a corrosive and moisture-sensitive compound that requires

careful handling.

Table 4: GHS Safety Information

Category Information

Pictograms GHS05 (Corrosion)[2]

Signal Word Danger[2]

Hazard Statements
H290: May be corrosive to metals.[2]H314:

Causes severe skin burns and eye damage.[2]

Precautionary Statements

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

[2]P303+P361+P353: IF ON SKIN (or hair):

Take off immediately all contaminated clothing.

Rinse skin with water/shower.

[2]P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2]P310: Immediately call a

POISON CENTER or doctor/physician.[2]

Personal Protective Equipment
Faceshields, chemical-resistant gloves, goggles,

and a suitable respirator are recommended.[2]
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| Storage Class | 8A - Combustible corrosive hazardous materials.[2] |

The compound reacts with water, including atmospheric moisture, to release corrosive

hydrogen chloride gas. It should be stored under an inert atmosphere (e.g., nitrogen or argon)

in a tightly sealed container in a cool, dry place.[4]

Conclusion
2-Thiophenecarbonyl chloride (CAS 5271-67-0) is a cornerstone reagent in modern organic

synthesis. Its well-defined physicochemical properties and predictable reactivity make it an

invaluable tool for introducing the 2-thenoyl group, a privileged scaffold in medicinal chemistry

and agrochemical science. Its central role in producing high-value compounds like Tioxazafen

and GPR119 agonists underscores its importance for professionals in drug discovery and

development. Proper handling and storage are critical due to its corrosive and moisture-

sensitive nature. This guide provides the foundational technical data and procedural knowledge

necessary for its effective and safe utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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